benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate
Overview
Description
Benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate is a synthetic organic compound that belongs to the class of azides Azides are known for their high reactivity and versatility in organic synthesis
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate typically involves multiple stepsThe reaction conditions often involve the use of azides, which are known for their ability to introduce nitrogen atoms into organic molecules .
Industrial Production Methods
Industrial production of this compound may involve continuous flow synthesis, which allows for the efficient and scalable production of azides. This method integrates multiple reaction steps into a single continuous process, reducing the overall reaction time and improving yield .
Chemical Reactions Analysis
Types of Reactions
Benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate can undergo various types of chemical reactions, including:
Oxidation: The azide group can be oxidized to form nitrenes, which are highly reactive intermediates.
Reduction: The azide group can be reduced to form amines.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Such as peroxides or hypervalent iodine compounds.
Reducing agents: Such as phosphines or hydrogen gas.
Catalysts: Copper(I) catalysts are often used in click chemistry reactions.
Major Products Formed
The major products formed from these reactions include triazoles, amines, and other nitrogen-containing heterocycles .
Scientific Research Applications
Benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate has several scientific research applications:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Employed in bioconjugation techniques to label biomolecules.
Industry: Used in the production of materials with specific properties, such as polymers and coatings
Mechanism of Action
The mechanism of action of benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate involves the reactivity of the azide groupThis reaction is highly efficient and selective, making it useful for various applications in chemical biology and materials science .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other azides such as benzyl azide and azidomethyl benzoate. These compounds share the azide functional group, which imparts high reactivity and versatility in organic synthesis .
Uniqueness
What sets benzyl 2-(azidomethyl)-4,4-difluoropyrrolidine-1-carboxylate apart is the presence of the difluoropyrrolidine ring. This structural feature can influence the compound’s reactivity and stability, making it unique compared to other azides .
Properties
CAS No. |
2694728-25-9 |
|---|---|
Molecular Formula |
C13H14F2N4O2 |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
